Cas no 57245-93-9 (1H-Pyrazole-3-ethanol,5-methyl-)

• Product Name: 1H-Pyrazole-3-ethanol,5-methyl-
• CAS No: 57245-93-9
• MF: C₆H₁₀N₂O
• MW: 126.156401157379
• CID: 383692
• PubChem ID: 331875
• Update Time: 2025-04-19

1H-Pyrazole-3-ethanol,5-methyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-3-ethanol,5-methyl-
• 2-(5-methyl-1H-pyrazol-3-yl)ethanol
• 5-methyl-1H-Pyrazole-3-ethanol
• NSC327142
• DTXSID20318174
• SCHEMBL8720541
• FT-0736451
• NSC-327142
• 57245-93-9

• Inchi： 1S/C6H10N2O/c1-5-4-6(2-3-9)8-7-5/h4,9H,2-3H2,1H3,(H,7,8)
• InChI Key： OPEPDLKKQYIKIS-UHFFFAOYSA-N
• SMILES： OCCC1C=C(C)NN=1

Computed Properties

• Exact Mass: 126.0794
• Monoisotopic Mass: 126.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 87.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 48.9Ų

Experimental Properties

• Density: 1.172
• Boiling Point: 308.8°C at 760 mmHg
• Flash Point: 140.6°C
• Refractive Index: 1.558
• PSA: 48.91
• LogP: 0.25290

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles